Cas no 183945-54-2 (Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]-)
![Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]- structure](https://ossimg.kuujia.com/scimg/184000/183945-54-2x500.png)
183945-54-2 structure
Product Name:Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]-
CAS No:183945-54-2
MF:C8H8F3NS
MW:207.216031074524
CID:3822705
PubChem ID:10845984
Update Time:2025-04-22
Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]-
- SCHEMBL18856709
- 3-methyl-4-((trifluoromethyl)sulfanyl)aniline
- 3-methyl-4-[(trifluoromethyl)sulfanyl]aniline
- DTXSID901255140
- 3-Methyl-4-(trifluoromethylthio)aniline
- KYTGREIWAGIICV-UHFFFAOYSA-N
- 3-Methyl-4-((trifluoromethyl)thio)benzenamine
- EN300-4199937
- 3-Methyl-4-[(trifluoromethyl)thio]benzenamine
- 183945-54-2
- 889-726-4
-
- Inchi： 1S/C8H8F3NS/c1-5-4-6(12)2-3-7(5)13-8(9,10)11/h2-4H,12H2,1H3
- InChI Key： KYTGREIWAGIICV-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=CC(=CC=1C)N
Computed Properties
- Exact Mass: 207.03295492Da
- Monoisotopic Mass: 207.03295492Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 51.3Ų
Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004336-250mg |
3-Methyl-4-(trifluoromethylthio)aniline |
183945-54-2 | 97% | 250mg |
$470.40 | 2023-09-02 | |
| Alichem | A010004336-500mg |
3-Methyl-4-(trifluoromethylthio)aniline |
183945-54-2 | 97% | 500mg |
$855.75 | 2023-09-02 | |
| Alichem | A010004336-1g |
3-Methyl-4-(trifluoromethylthio)aniline |
183945-54-2 | 97% | 1g |
$1549.60 | 2023-09-02 | |
| 1PlusChem | 1P01OHPV-50mg |
Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]- |
183945-54-2 | 95% | 50mg |
$363.00 | 2024-06-18 | |
| 1PlusChem | 1P01OHPV-100mg |
Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]- |
183945-54-2 | 95% | 100mg |
$527.00 | 2024-06-18 | |
| 1PlusChem | 1P01OHPV-250mg |
Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]- |
183945-54-2 | 95% | 250mg |
$727.00 | 2024-06-18 | |
| 1PlusChem | 1P01OHPV-500mg |
Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]- |
183945-54-2 | 95% | 500mg |
$1109.00 | 2024-06-18 | |
| 1PlusChem | 1P01OHPV-1g |
Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]- |
183945-54-2 | 95% | 1g |
$1405.00 | 2024-06-18 | |
| 1PlusChem | 1P01OHPV-2.5g |
Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]- |
183945-54-2 | 95% | 2.5g |
$2691.00 | 2024-06-18 | |
| 1PlusChem | 1P01OHPV-5g |
Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]- |
183945-54-2 | 95% | 5g |
$3952.00 | 2024-06-18 |
Benzenamine, 3-methyl-4-[(trifluoromethyl)thio]- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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